Cas no 898429-66-8 (2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

2-Fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide is a synthetic organic compound featuring a tetrahydroquinoline core modified with a fluoro-substituted benzamide and a toluenesulfonyl group. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, where such derivatives are explored for their bioactivity. The fluorine atom enhances metabolic stability and binding affinity, while the sulfonyl group may influence solubility and target interaction. The compound’s well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. Its synthetic route allows for further derivatization, offering versatility in research applications. Purity and stability are critical for reliable experimental outcomes in biochemical assays.

2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide structure

898429-66-8 structure

Product Name:2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

CAS No:898429-66-8

MF:C₂₃H₂₁FN₂O₃S

MW:424.487848043442

CID:5482752

Update Time:2025-06-15

2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzamide
- 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
- Inchi： 1S/C23H21FN2O3S/c1-16-8-12-19(13-9-16)30(28,29)26-14-4-5-17-10-11-18(15-22(17)26)25-23(27)20-6-2-3-7-21(20)24/h2-3,6-13,15H,4-5,14H2,1H3,(H,25,27)
- InChI Key： GQNPELKBEKGLPX-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=CC=C1F

2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2671-0019-2μmol	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2671-0019-5μmol	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2671-0019-10μmol	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2671-0019-20μmol	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2671-0019-1mg	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2671-0019-2mg	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2671-0019-3mg	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2671-0019-4mg	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2671-0019-5mg	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2671-0019-10mg	2-fluoro-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	898429-66-8	90%+	10mg	$79.0	2023-05-16

2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Recent Advances in the Study of 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS: 898429-66-8)

The compound 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS: 898429-66-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both a tetrahydroquinoline scaffold and a benzamide moiety suggests possible interactions with various biological targets, making it a versatile compound for drug discovery efforts.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its ability to modulate specific protein-protein interactions, particularly those involving kinase signaling pathways. The fluorine substitution at the 2-position of the benzamide ring appears to enhance both the compound's binding affinity and metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies. These findings position 898429-66-8 as a valuable lead compound for further optimization in drug development programs.

The synthesis and characterization of 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide have been thoroughly investigated in recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's structural integrity, while X-ray crystallography studies have provided valuable insights into its three-dimensional conformation. These structural analyses are crucial for understanding the compound's mechanism of action and for guiding future structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary screening results indicate that 898429-66-8 exhibits promising inhibitory effects against several disease-relevant targets. Notably, the compound has shown selective activity against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that this activity may be mediated through the modulation of cell cycle progression and induction of apoptosis, although the exact molecular targets remain under investigation.

The development of 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide derivatives has also gained momentum in recent months. Several research groups have reported successful modifications to the core structure, leading to improved pharmacological profiles. These efforts have yielded compounds with enhanced solubility, bioavailability, and target specificity, while maintaining the original molecule's therapeutic potential.

Looking ahead, the future research directions for 898429-66-8 appear promising. Current investigations are focusing on expanding the compound's therapeutic applications beyond its initial indications, exploring its potential in neurological disorders and inflammatory conditions. Additionally, combination therapy approaches utilizing this compound alongside established treatments are being evaluated for synergistic effects. The continued exploration of this chemical entity underscores its significance in contemporary medicinal chemistry research.